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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122

Disclaimer: The full text of the primary research article detailing the initial studies of CK-119,
"Inhibition of fibroblast-like cell proliferation by interleukin-1 blockers, CK-119 and CK-122" (Bo
X, Chiou GC, 1998), is not publicly available. Consequently, the quantitative data and specific
experimental protocols for solubility and stability are based on information from publicly
accessible databases and chemical supplier technical data sheets, supplemented with
generalized industry-standard protocols.

Introduction to CK-119

CK-119 is identified as a potent interleukin-1 (IL-1) blocker.[1][2] Its mechanism of action
involves the inhibition of DNA and RNA synthesis, which in turn suppresses the proliferation of
fibroblast-like corneal and conjunctival cells.[1][2][3] Chemically, CK-119 is known as diethyl 6-
[(4-chlorophenyl)methyl]-1,4-dimethyl-5-oxopyridazino[4,5-c]pyridazine-3,4-dicarboxylate.[4]

Physicochemical Properties

A summary of the key physicochemical properties of CK-119 is presented below.
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Property Value Source
MedChemEXxpress,
CAS Number 197917-10-5 ]
InvivoChem
MedChemEXxpress,
Molecular Formula C21H23CIN40O5 )
InvivoChem
] MedChemExpress,
Molecular Weight 446.88 g/mol ]
InvivoChem
Appearance Solid powder InvivoChem

Solubility Data

Quantitative solubility data for CK-119 is not extensively available in the public domain. The

following table summarizes the known qualitative and any available quantitative information.

Concentration/Con

Solvent Solubility o Source
ditions

DMSO Soluble Not specified InvivoChem

Water Not soluble Not specified InvivoChem
Recommended for )

Ethanol May be soluble ) InvivoChem
testing
Recommended for ]

DMF May be soluble InvivoChem

testing

Stability Data

Detailed stability studies for CK-119 are not publicly documented. The information below is

based on general handling and storage recommendations from suppliers.
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Condition Stability Recommendations  Source
Stable for up to 3 Store in a dry, dark )

Powder (Long-term) InvivoChem
years at -20°C place.
Stable for up to 2 Store in a dry, dark )

Powder (Short-term) InvivoChem
years at 4°C place.
Stable forup to 6 Use freshly prepared ]

In Solvent (Long-term) ] InvivoChem
months at -80°C solutions.

In Solvent (Short- Stable forup to 1 Use freshly prepared )

_ InvivoChem
term) month at -20°C solutions.

Stable at ambient
o Non-hazardous )
Shipping temperature for a few ] ) InvivoChem
chemical shipment.
days

Experimental Protocols

The specific experimental protocols used to determine the solubility and stability of CK-119 are
not detailed in the available literature. However, the following sections describe generalized,
industry-standard methodologies that would be appropriate for a compound of this nature.

Solubility Determination: Shake-Flask Method

This method is a standard approach to determine the equilibrium solubility of a compound in a
specific solvent.

Workflow for Solubility Determination
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Caption: A generalized workflow for determining the equilibrium solubility of a compound using
the shake-flask method.

Methodology:

e An excess amount of solid CK-119 is added to a vial containing a known volume of the
solvent of interest (e.g., DMSO, water, ethanol).

e The vial is sealed and agitated in a temperature-controlled environment (e.g., a shaker bath
at 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

 After equilibration, the suspension is filtered or centrifuged to remove any undissolved solid.

e The concentration of CK-119 in the clear supernatant is then determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.
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e The solubility is reported in units such as mg/mL or molarity.

Stability Assessment: Forced Degradation Study

Forced degradation studies are conducted to identify the degradation products and pathways
of a drug substance under various stress conditions.

Workflow for Stability Assessment

Grepare solutions of CK-119 in a suitable solveng

l

[Expose solutions to stress conditions (e.g., acid, base, heat, Iight)]

l
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l

@uantify the remaining CK-119 and any degradation product9

Getermine the degradation rate and pathway9

Click to download full resolution via product page

Caption: A generalized workflow for assessing the stability of a compound through forced
degradation studies.

Methodology:
e Solutions of CK-119 are prepared in an appropriate solvent.

 Aliquots of the solution are subjected to various stress conditions, including:
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[e]

Acidic hydrolysis: Addition of a strong acid (e.g., 0.1 N HCI) and incubation at an elevated
temperature.

o Basic hydrolysis: Addition of a strong base (e.g., 0.1 N NaOH) and incubation at an
elevated temperature.

o Oxidative degradation: Addition of an oxidizing agent (e.g., 3% H20:2) and incubation.
o Thermal degradation: Incubation of the solution at a high temperature.

o Photodegradation: Exposure of the solution to UV and/or visible light.

o Samples are collected at various time points and analyzed by a stability-indicating HPLC
method. This method should be capable of separating the intact CK-119 from any
degradation products.

e The percentage of remaining CK-119 and the formation of any degradation products are
quantified.

Signaling Pathway

CK-119 is an inhibitor of the Interleukin-1 (IL-1) signaling pathway. The binding of IL-1 to its
receptor (IL-1R) initiates a signaling cascade that leads to the activation of the transcription
factor NF-kB, a key regulator of inflammatory responses.

Interleukin-1 (IL-1) Signaling Pathway
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Caption: A simplified diagram of the Interleukin-1 signaling pathway leading to the activation of
NF-kB and inflammatory gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: CK-119 Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669122#ck-119-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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